2-(2-chlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[1-(oxan-4-yl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C16H18ClN3O2/c17-15-4-2-1-3-12(15)9-16(21)19-13-10-18-20(11-13)14-5-7-22-8-6-14/h1-4,10-11,14H,5-9H2,(H,19,21)
• InChI Key: LUJPCQQFWXEMOF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol

Description

2-(2-chlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a chemical compound with a molecular formula C18H20ClN3O2. It is a pyrazole derivative and has been studied for its potential applications in scientific research.

Scientific Research Applications

Nonlinear Optical Properties and Photonic Devices

One area of research explores the nonlinear optical properties of organic crystals similar to 2-(2-chlorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide. These studies are crucial for understanding the linear and nonlinear optical behavior of these compounds, with implications for their use in photonic devices such as optical switches, modulators, and for optical energy applications. This research leverages ab initio computational results to identify promising candidates for these technologies (Castro et al., 2017).

Antimicrobial Agents

Another significant application is the synthesis of heterocyclic compounds incorporating the antipyrine moiety, derived from similar acetamide structures. These compounds show high biological activity against various microorganisms, suggesting their potential as antimicrobial agents. This research encompasses the synthesis of new thiophene, thienopyrimidine, and thienothiadiazine derivatives, indicating a broad scope for developing new antimicrobial solutions (Aly et al., 2011).

Coordination Complexes and Antioxidant Activity

Research has also focused on synthesizing coordination complexes constructed from pyrazole-acetamide derivatives. These complexes have been studied for their antioxidant activity, showcasing significant potential. The solid-state structures of these complexes were elucidated through crystallography, revealing their supramolecular architectures and hydrogen bonding interactions. Their significant antioxidant activities were confirmed through in vitro tests, highlighting their therapeutic potential (Chkirate et al., 2019).

Antibacterial Activity

Coordination complexes derived from similar acetamide structures have been synthesized and evaluated for their antibacterial activity. These complexes show outstanding antibacterial activity against common bacterial strains such as Escherichia coli and Staphylococcus aureus, comparing favorably to traditional antibiotics. This research opens up new avenues for developing effective antibacterial agents (Chkirate et al., 2022).

Mechanism of Action

The mechanism of action of this compound is not known.

Future Directions

The future directions for the study or application of this compound are not known.